Cas no 921873-62-3 (ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate
• CAS No: 921873-62-3
• MF: C₁₈H₁₇NO₅S
• MW: 359.396283864975
• CID: 6456679
• Update Time: 2025-06-08

ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate
• ethyl 5-[(7-methoxy-1-benzofuran-2-carbonyl)amino]-3-methylthiophene-2-carboxylate

• Inchi： 1S/C18H17NO5S/c1-4-23-18(21)16-10(2)8-14(25-16)19-17(20)13-9-11-6-5-7-12(22-3)15(11)24-13/h5-9H,4H2,1-3H3,(H,19,20)
• InChI Key： QWPANMDFTLSAEU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2=CC3=CC=CC(OC)=C3O2)=O)=CC=1C

Additional information on ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate

Recent Advances in the Study of Ethyl 5-(7-Methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate (CAS: 921873-62-3)

Ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate (CAS: 921873-62-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological potential and future research directions.

The compound's unique structure, featuring a benzofuran moiety linked to a thiophene carboxylate, has been the subject of extensive investigation. Researchers have explored its interactions with various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. This finding suggests its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent preclinical studies have highlighted the compound's anticancer potential. Research conducted at the University of Cambridge revealed that ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate induces apoptosis in several cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT/mTOR signaling pathway. These findings were further supported by in vivo experiments showing tumor growth inhibition in xenograft models, with minimal toxicity to normal tissues. The compound's selectivity for cancer cells makes it an attractive candidate for further development as a targeted therapy.

The synthesis and optimization of ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate have also been areas of active research. A team at MIT recently developed a more efficient synthetic route that improves yield and reduces production costs, facilitating larger-scale production for clinical trials. This advancement addresses one of the key challenges in translating the compound from bench to bedside. Furthermore, structure-activity relationship (SAR) studies have identified critical modifications that enhance its bioavailability and metabolic stability, paving the way for next-generation derivatives with improved pharmacokinetic profiles.

Despite these promising developments, several challenges remain. The compound's solubility and oral bioavailability need further optimization to meet the requirements for clinical use. Additionally, comprehensive toxicology studies are necessary to ensure its safety profile. Ongoing research is exploring novel formulation strategies, such as nanoparticle-based delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate into clinical applications.

In conclusion, ethyl 5-(7-methoxy-1-benzofuran-2-amido)-3-methylthiophene-2-carboxylate (CAS: 921873-62-3) represents a multifaceted compound with significant therapeutic potential. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis and optimization, position it as a valuable asset in drug discovery. Future research should focus on addressing its pharmacokinetic challenges and advancing it through preclinical and clinical development stages. The continued exploration of this compound and its derivatives holds promise for addressing unmet medical needs in oncology and inflammatory diseases.